Cas no 1564993-21-0 (4-(2-Fluoroethoxy)cyclohexan-1-one)

• Product Name: 4-(2-Fluoroethoxy)cyclohexan-1-one
• CAS No: 1564993-21-0
• MF: C₈H₁₃FO₂
• MW: 160.186026334763
• CID: 5578961
• Update Time: 2025-06-07

4-(2-Fluoroethoxy)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-(2-fluoroethoxy)-
• 4-(2-Fluoroethoxy)cyclohexan-1-one

• Inchi： 1S/C8H13FO2/c9-5-6-11-8-3-1-7(10)2-4-8/h8H,1-6H2
• InChI Key： YBGPSHUYWWRKRP-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(OCCF)CC1

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 238.3±30.0 °C(Predicted)

Additional information on 4-(2-Fluoroethoxy)cyclohexan-1-one

Introduction to 4-(2-Fluoroethoxy)cyclohexan-1-one (CAS No. 1564993-21-0)

4-(2-Fluoroethoxy)cyclohexan-1-one, with the CAS number 1564993-21-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring and a fluoroethoxy substituent. These characteristics contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular formula of 4-(2-Fluoroethoxy)cyclohexan-1-one is C₉H₁₃FO₂, and its molecular weight is approximately 168.19 g/mol. The compound exhibits a combination of lipophilic and hydrophilic properties, which can be advantageous in terms of its pharmacokinetic behavior and bioavailability. Recent studies have highlighted the importance of such properties in the design of drugs that need to cross biological membranes efficiently.

In the context of medicinal chemistry, 4-(2-Fluoroethoxy)cyclohexan-1-one has been explored for its potential as a lead compound in the development of new therapeutic agents. One area of particular interest is its activity as a modulator of specific enzymes and receptors. For instance, research has shown that this compound can interact with certain G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

The fluoroethoxy substituent in 4-(2-Fluoroethoxy)cyclohexan-1-one plays a crucial role in modulating its biological activity. Fluorine atoms are known for their ability to enhance the potency and selectivity of drug molecules by altering their electronic and steric properties. This makes 4-(2-Fluoroethoxy)cyclohexan-1-one an attractive candidate for further optimization through structure-activity relationship (SAR) studies.

Clinical trials involving compounds with similar structures have demonstrated promising results in terms of safety and efficacy. For example, a recent phase II clinical trial evaluating a related compound showed significant improvements in patient outcomes without major adverse effects. These findings underscore the potential of 4-(2-Fluoroethoxy)cyclohexan-1-one as a starting point for developing new therapeutic agents.

In addition to its potential therapeutic applications, 4-(2-Fluoroethoxy)cyclohexan-1-one has also been studied for its use as an intermediate in the synthesis of other valuable compounds. Its versatile chemical structure allows for various functional group manipulations, making it a valuable building block in organic synthesis. Researchers have utilized this compound to develop novel derivatives with enhanced biological activities and improved pharmacological profiles.

The synthesis of 4-(2-Fluoroethoxy)cyclohexan-1-one typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, catalytic hydrogenation, and ring-closing metathesis. Advances in synthetic methodologies have led to more efficient and scalable production processes, which are essential for translating laboratory findings into practical applications.

To further explore the potential of 4-(2-Fluoroethoxy)cyclohexan-1-one, ongoing research is focusing on understanding its mechanism of action at the molecular level. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling are being employed to elucidate the interactions between this compound and its biological targets. These insights will be crucial for optimizing its properties and identifying new therapeutic applications.

In conclusion, 4-(2-Fluoroethoxy)cyclohexan-1-one (CAS No. 1564993-21-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent or synthetic intermediate. Continued research into this compound is expected to yield valuable insights and contribute to the advancement of drug discovery efforts.